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Compound of Interest

Compound Name: 1-Boc-3-aminopyrrolidine

Cat. No.: B065108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-(+)-1-Boc-3-aminopyrrolidine, with the CAS Number 147081-49-0, is a chiral pyrrolidine

derivative that serves as a critical building block in modern organic synthesis and medicinal

chemistry.[1] Its structural features, including a stereocenter and a tert-butoxycarbonyl (Boc)

protecting group, make it a valuable intermediate in the development of complex

pharmaceutical compounds.[1][2] The Boc group provides stability and allows for selective

deprotection under mild conditions, facilitating further functionalization of the amino group. This

compound is particularly noted for its role in the synthesis of novel therapeutics, including

Histamine H3 receptor antagonists.[3][4] An in-depth understanding of its physical properties is

paramount for its effective handling, characterization, and application in research and

development.

Physical and Chemical Properties
A comprehensive summary of the key physical and chemical properties of (R)-(+)-1-Boc-3-
aminopyrrolidine is presented below. These parameters are essential for designing synthetic

routes, ensuring purity, and establishing safe handling and storage protocols.
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Property Value Reference(s)

CAS Number 147081-49-0 [1][3][5]

Molecular Formula C₉H₁₈N₂O₂ [1][3][5]

Molecular Weight 186.25 g/mol [1][3][6]

Appearance
Colorless to light yellow liquid

or white solid
[1]

Melting Point 70-75 °C (as a solid)

Boiling Point
243-244 °C (lit.) 95-98 °C at 5

mmHg (lit.)
[1][3]

Density
1.098 g/mL at 25 °C (lit.) 1.10

g/mL (lit.)
[1][3]

Refractive Index (n20/D) 1.472 (lit.) [3][4]

Optical Rotation ([a]D20) +3 to +4° (c=1 in Chloroform) [1][7]

Purity ≥97% (Assay) [1][3]

Solubility

Soluble in organic solvents like

methanol and

dichloromethane; sparingly

soluble in water.

Storage Conditions
Store at 0-8 °C. Keep Cold. Air

Sensitive.
[1]

Experimental Protocols
The accurate determination of physical properties is crucial for the quality control and

characterization of (R)-(+)-1-Boc-3-aminopyrrolidine. The following sections detail the

standard methodologies for measuring the key parameters listed above.

Melting Point Determination
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The melting point is determined to assess the purity of the compound, with pure substances

exhibiting a sharp melting range.[1]

Apparatus: Thiele tube or a digital melting point apparatus (e.g., Mel-Temp).[1]

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube, sealed at

one end, to a height of 1-2 mm.[3][5]

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[1]

The assembly is placed in a heating bath (e.g., mineral oil in a Thiele tube) or a calibrated

heating block.[1]

The sample is heated slowly and uniformly, at a rate of approximately 1-2°C per minute,

especially near the expected melting point.[1]

The temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire sample becomes a clear liquid (T2) are recorded. The melting range is

reported as T1-T2.[5][8]

Boiling Point Determination
The boiling point is measured at a specific pressure and is a key identifier for liquid

compounds.

Apparatus: Thiele tube or a micro boiling point apparatus.[6][9]

Procedure (Thiele Tube Method):

A small volume (approx. 0.5 mL) of the liquid is placed into a small test tube.[9]

A capillary tube, sealed at one end, is inverted and placed into the test tube.[6]

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling liquid (e.g., paraffin oil).[6][9]
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Heating is continued until a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube.[6][9]

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[6][9] This temperature corresponds to the point where the vapor

pressure of the liquid equals the external atmospheric pressure.[6]

Optical Rotation Measurement
Optical rotation is a critical measure for chiral compounds, confirming the enantiomeric identity.

Apparatus: Polarimeter.[10][11]

Procedure:

A solution of the compound is prepared at a known concentration (e.g., 1 g/100 mL) in a

suitable solvent (e.g., Chloroform).[12]

The polarimeter sample tube is filled with the solution, ensuring no air bubbles are

present. The length of the tube is noted (typically in decimeters).[12]

A beam of plane-polarized light (commonly from a sodium D-line source at 589 nm) is

passed through the sample.[13]

The analyzer is rotated until the minimum light transmission is observed, and the angle of

rotation (α) is recorded.[11][12]

The specific rotation [α] is calculated using the formula: [α] = α / (l * c), where α is the

observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

[12]

Density Determination
Density is a fundamental physical property representing the mass per unit volume.

Apparatus: Graduated cylinder and a balance.[2][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://wiki.anton-paar.com/kr-en/basics-of-polarimetry/
https://en.wikipedia.org/wiki/Polarimeter
https://www.masterorganicchemistry.com/2017/02/07/optical-rotation-optical-activity-and-specific-rotation/
https://www.masterorganicchemistry.com/2017/02/07/optical-rotation-optical-activity-and-specific-rotation/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/05%3A_Stereochemistry/5.04%3A_Optical_Activity
https://en.wikipedia.org/wiki/Polarimeter
https://www.masterorganicchemistry.com/2017/02/07/optical-rotation-optical-activity-and-specific-rotation/
https://www.masterorganicchemistry.com/2017/02/07/optical-rotation-optical-activity-and-specific-rotation/
https://study.com/skill/learn/how-to-calculate-density-of-a-liquid-substance-explanation.html
https://www.oreateai.com/blog/how-to-calculate-the-density-of-a-liquid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

The mass of an empty, dry graduated cylinder is measured and recorded.[14][15]

A known volume of the liquid (e.g., 10 mL) is added to the graduated cylinder.[2][15]

The mass of the graduated cylinder containing the liquid is measured.[14][15]

The mass of the liquid is determined by subtracting the mass of the empty cylinder from

the mass of the cylinder with the liquid.[14][15]

The density is calculated by dividing the mass of the liquid by its volume (ρ = m/V).[2][14]

Refractive Index Measurement
The refractive index is a measure of how light propagates through the substance and is useful

for identification and purity assessment.

Apparatus: Abbe refractometer.[16][17]

Procedure:

The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol)

and allowed to dry.[18]

A few drops of the liquid sample are placed on the lower prism.[18]

The prisms are closed, and the light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark fields is sharp and centered in the crosshairs.[16][18]

The refractive index value is read from the instrument's scale. The measurement is

typically performed at a standard temperature, often 20°C, controlled by a water bath

connected to the refractometer.[16]

Application in Drug Development Workflow
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(R)-(+)-1-Boc-3-aminopyrrolidine is a key intermediate in the drug discovery pipeline,

particularly in the synthesis of lead compounds for optimization.[19] Its chiral pyrrolidine

scaffold is a common feature in many biologically active molecules, including antagonists for

the Histamine H3 receptor, which are investigated for various neurological disorders.[4][20]

The following diagram illustrates a generalized workflow where this intermediate is utilized in

the lead optimization phase of drug discovery.

Lead Discovery & Optimization

Target Validation
(e.g., Histamine H3 Receptor)

Chemical Synthesis
(e.g., Amide Coupling)

Guides Synthesis

(R)-(+)-1-Boc-3-aminopyrrolidine
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Structure-Activity
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New Analogs

Preclinical Candidate
Selection

Click to download full resolution via product page

Caption: Workflow for Lead Optimization using (R)-(+)-1-Boc-3-aminopyrrolidine.

This workflow begins with a validated biological target. (R)-(+)-1-Boc-3-aminopyrrolidine is

then used as a chiral building block in various chemical reactions to synthesize a library of new

compounds.[19] These compounds are screened, and their structure-activity relationships

(SAR) are studied to provide feedback for the design and synthesis of improved analogs. This

iterative process ultimately leads to the selection of a preclinical candidate with optimal

potency, selectivity, and drug-like properties.[21][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b065108?utm_src=pdf-body
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://pubmed.ncbi.nlm.nih.gov/12372500/
https://www.benchchem.com/product/b065108?utm_src=pdf-body-img
https://www.benchchem.com/product/b065108?utm_src=pdf-body
https://www.benchchem.com/product/b065108?utm_src=pdf-body
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5725284/
https://www.benchchem.com/product/b065108?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

2. How to Calculate Density of a Liquid Substance | Physics | Study.com [study.com]

3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

4. quora.com [quora.com]

5. byjus.com [byjus.com]

6. vijaynazare.weebly.com [vijaynazare.weebly.com]

7. researchgate.net [researchgate.net]

8. pennwest.edu [pennwest.edu]

9. chem.libretexts.org [chem.libretexts.org]

10. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]

11. Polarimeter - Wikipedia [en.wikipedia.org]

12. masterorganicchemistry.com [masterorganicchemistry.com]

13. chem.libretexts.org [chem.libretexts.org]

14. How to Calculate the Density of a Liquid - Oreate AI Blog [oreateai.com]

15. wjec.co.uk [wjec.co.uk]

16. gvda-instrument.com [gvda-instrument.com]

17. mt.com [mt.com]

18. m.youtube.com [m.youtube.com]

19. bocsci.com [bocsci.com]

20. Synthesis and evaluation of potent pyrrolidine H(3) antagonists - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. Principles of early drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

22. Drug discovery and development: Role of basic biological research - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Physical Properties of (R)-(+)-1-Boc-3-
aminopyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065108#physical-properties-of-r-1-boc-3-
aminopyrrolidine]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://study.com/skill/learn/how-to-calculate-density-of-a-liquid-substance-explanation.html
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.researchgate.net/publication/47641552_Measurement_of_the_Optical_Rotation_Angle_Using_a_Rotating-Wave-Plate_Stokes_Polarimeter
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://wiki.anton-paar.com/kr-en/basics-of-polarimetry/
https://en.wikipedia.org/wiki/Polarimeter
https://www.masterorganicchemistry.com/2017/02/07/optical-rotation-optical-activity-and-specific-rotation/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/05%3A_Stereochemistry/5.04%3A_Optical_Activity
https://www.oreateai.com/blog/how-to-calculate-the-density-of-a-liquid/
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.gvda-instrument.com/info/how-to-measure-the-refractive-index-79868978.html
https://www.mt.com/ca/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://m.youtube.com/watch?v=g2du3_LD0pc
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://pubmed.ncbi.nlm.nih.gov/12372500/
https://pubmed.ncbi.nlm.nih.gov/12372500/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3058157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5725284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5725284/
https://www.benchchem.com/product/b065108#physical-properties-of-r-1-boc-3-aminopyrrolidine
https://www.benchchem.com/product/b065108#physical-properties-of-r-1-boc-3-aminopyrrolidine
https://www.benchchem.com/product/b065108#physical-properties-of-r-1-boc-3-aminopyrrolidine
https://www.benchchem.com/product/b065108#physical-properties-of-r-1-boc-3-aminopyrrolidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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